N-Ethyl-N'-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]urea

• CAS No.: 1031432-18-4
• Molecular Formula: C13H21BN4O3
• Molecular Weight: 292.14 g/mol
• IUPAC Name: 1-ethyl-3-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]urea
• InChI: InChI=1S/C13H21BN4O3/c1-6-15-11(19)18-10-16-7-9(8-17-10)14-20-12(2,3)13(4,5)21-14/h7-8H,6H2,1-5H3,(H2,15,16,17,18,19)
• InChI Key: ZZIUELQRKBXHKM-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN=C(N=C2)NC(=O)NCC

Description

N-Ethyl-N'-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]urea is a useful research compound. Its molecular formula is C13H21BN4O3 and its molecular weight is 292.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was synthesized by a method analogous to Intermediate 1 synthesis starting with 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine and ethyl isocyanate. NMR (CDCl3): 1.23 (t, 3H), 1.32 (s, 12H), 3.41 (m, 2H), 7.95 (s, 1H), 8.76 (s, 2H), 9.10 (s, 1H).